Cas no 1093201-77-4 (4-Amino-6-chloroquinazolin-2-ol)

• Product Name: 4-Amino-6-chloroquinazolin-2-ol
• CAS No: 1093201-77-4
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 1095077
• PubChem ID: 25153025
• Update Time: 2025-09-28

4-Amino-6-chloroquinazolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chloroquinazolin-2-ol
• 4-amino-6-chloro-1H-quinazolin-2-one
• 1093201-77-4
• SCHEMBL13982639

• Inchi： 1S/C8H6ClN3O/c9-4-1-2-6-5(3-4)7(10)12-8(13)11-6/h1-3H,(H3,10,11,12,13)
• InChI Key： HUSHKNGWHOIATP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N)=NC(N2)=O

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 4-Amino-6-chloroquinazolin-2-ol

Professional Introduction to 4-Amino-6-chloroquinazolin-2-ol (CAS No. 1093201-77-4)

4-Amino-6-chloroquinazolin-2-ol, a compound with the chemical identifier CAS No. 1093201-77-4, represents a significant molecule in the realm of pharmaceutical and biochemical research. This heterocyclic compound, featuring a quinazoline core, has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both amino and chloro substituents on the quinazoline ring system imparts unique reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The quinazoline scaffold is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these derivatives, 4-amino-6-chloroquinazolin-2-ol stands out for its potential to serve as a precursor in the synthesis of more complex and biologically active molecules. The amino group at the 4-position and the chloro group at the 6-position provide reactive sites for further functionalization, enabling the development of targeted ligands for various biological receptors.

Recent advancements in synthetic chemistry have enhanced the accessibility of this compound, allowing for more efficient and scalable production processes. These improvements have been instrumental in facilitating its incorporation into high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. The ability to rapidly generate libraries of derivatives based on 4-amino-6-chloroquinazolin-2-ol has accelerated the discovery of lead compounds with enhanced pharmacological profiles.

In the context of oncology research, quinazoline derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The structural features of 4-amino-6-chloroquinazolin-2-ol make it a compelling candidate for designing molecules that can selectively target aberrant signaling pathways in tumor cells. Preclinical studies have demonstrated that certain quinazoline-based compounds can induce apoptosis in cancer cell lines while exhibiting minimal toxicity toward normal cells, highlighting their therapeutic potential.

The chloro substituent in 4-amino-6-chloroquinazolin-2-ol not only enhances its reactivity but also contributes to its binding affinity by forming critical interactions with biological targets. This feature has been leveraged in the design of molecules targeting bacterial enzymes and viral proteases, underscoring the broad applicability of this scaffold in addressing diverse therapeutic challenges. Furthermore, the amino group provides a site for hydrogen bonding interactions, which are crucial for optimizing binding affinity and selectivity.

The synthesis of 4-amino-6-chloroquinazolin-2-ol typically involves multi-step reactions starting from readily available precursors. Advances in catalytic methods have enabled more sustainable and environmentally friendly synthetic routes, reducing waste generation and improving atom economy. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing, ensuring that the production of such key intermediates is both efficient and eco-conscious.

Evaluation of the pharmacokinetic properties of derivatives derived from 4-amino-6-chloroquinazolin-2-ol has revealed promising characteristics regarding solubility, bioavailability, and metabolic stability. These factors are critical for determining the clinical efficacy and safety of potential drug candidates. By optimizing these properties through structural modifications, researchers aim to develop compounds that can be effectively administered orally or via other routes of delivery.

The integration of computational modeling techniques has further enhanced the rational design of molecules based on 4-amino-6-chloroquinazolin-2-ol. Molecular docking studies allow researchers to predict binding modes and affinities with high precision, guiding the synthesis of derivatives with improved target interactions. This interdisciplinary approach combines experimental data with computational insights to streamline the drug discovery process.

In conclusion, 4-amino-6-chloroquinazolin-2-ol (CAS No. 1093201-77-4) represents a versatile and promising scaffold for pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for developing novel therapeutic agents across multiple disease areas. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds derived from this quinazoline derivative are poised to make significant contributions to future medical advancements.